Cas no 2761444-24-8 (rac-methyl (1R,3S)-3-(2-chloroacetyl)cyclopentane-1-carboxylate)

• Product Name: rac-methyl (1R,3S)-3-(2-chloroacetyl)cyclopentane-1-carboxylate
• CAS No: 2761444-24-8
• MF: C₉H₁₃ClO₃
• MW: 204.650722265244
• CID: 5465067
• Update Time: 2025-10-24

rac-methyl (1R,3S)-3-(2-chloroacetyl)cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z5505473989
• rac-methyl (1R,3S)-3-(2-chloroacetyl)cyclopentane-1-carboxylate

• Inchi： 1S/C9H13ClO3/c1-13-9(12)7-3-2-6(4-7)8(11)5-10/h6-7H,2-5H2,1H3/t6-,7+/m0/s1
• InChI Key： RNUMHXXTMMCVJT-NKWVEPMBSA-N
• SMILES： ClCC([C@H]1CC[C@@H](C(=O)OC)C1)=O

Computed Properties

• Exact Mass: 204.0553220 g/mol
• Monoisotopic Mass: 204.0553220 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 204.65
• XLogP3: 1.2
• Topological Polar Surface Area: 43.4

Additional information on rac-methyl (1R,3S)-3-(2-chloroacetyl)cyclopentane-1-carboxylate

Professional Introduction to Rac-Methyl (1R,3S)-3-(2-Chloroacetyl)cyclopentane-1-Carboxylate (CAS No. 2761444-24-8)

Rac-Methyl (1R,3S)-3-(2-chloroacetyl)cyclopentane-1-carboxylate, a compound with the chemical identifier CAS No. 2761444-24-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The unique structural features of this molecule, particularly its cyclopentane ring and the presence of both chiral and acyl functional groups, make it a promising candidate for further investigation in drug discovery and development.

The stereochemistry of Rac-Methyl (1R,3S)-3-(2-chloroacetyl)cyclopentane-1-carboxylate is critical to its biological activity. The (1R,3S) configuration of the cyclopentane ring suggests that this compound may exhibit specific interactions with biological targets, which could be exploited for therapeutic purposes. Recent studies have shown that chiral molecules often exhibit distinct pharmacological profiles compared to their racemic counterparts, making the precise stereochemical control of such compounds essential in medicinal chemistry.

In the realm of pharmaceutical research, the development of novel molecular entities with enhanced efficacy and reduced side effects is a primary goal. Rac-Methyl (1R,3S)-3-(2-chloroacetyl)cyclopentane-1-carboxylate has been studied for its potential role in modulating various biological pathways. Its acyl group and chloro substituent contribute to its reactivity and binding affinity, which are key factors in determining its biological activity. The cyclopentane ring, a common motif in many bioactive molecules, provides a rigid scaffold that can facilitate optimal positioning of functional groups relative to biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such compounds with high accuracy. Molecular docking studies have been performed on Rac-Methyl (1R,3S)-3-(2-chloroacetyl)cyclopentane-1-carboxylate to identify potential binding sites on target proteins. These studies have revealed that the compound may interact with enzymes and receptors involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

The synthesis of Rac-Methyl (1R,3S)-3-(2-chloroacetyl)cyclopentane-1-carboxylate involves sophisticated organic reactions that require precise control over reaction conditions. The preparation of the cyclopentane ring and the introduction of the chiral centers are critical steps in this process. Advanced synthetic methodologies, including asymmetric catalysis and enantioselective reactions, have been employed to achieve the desired stereochemical purity. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of precision in constructing complex molecular architectures.

Once synthesized, Rac-Methyl (1R,3S)-3-(2-chloroacetyl)cyclopentane-1-carboxylate undergoes rigorous characterization to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to elucidate its structure. These analytical methods provide detailed information about the molecular structure, which is essential for understanding its biological behavior.

The pharmacological evaluation of Rac-Methyl (1R,3S)-3-(2-chloroacetyl)cyclopentane-1-carboxylate has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to modulate key signaling pathways involved in inflammation and pain perception. These findings suggest that this compound may have therapeutic potential in conditions such as rheumatoid arthritis and neuropathic pain. Further preclinical studies are underway to evaluate its safety profile and optimal dosing regimen.

The development of new drugs is a complex process that involves multiple stages of research and testing. From initial discovery to clinical trials, each step is critical in ensuring that a drug is both safe and effective. Rac-Methyl (1R,3S)-3-(2-chloroacetyl)cyclopentane-1-carboxylate exemplifies the meticulous approach required in drug discovery. Its unique structural features and promising pharmacological properties make it a valuable addition to the arsenal of potential therapeutic agents.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with these systems in specific ways. The case of Rac-Methyl (1R,3S)-3-(2-chloroacetyl)cyclopentane-1-carboxylate underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By combining expertise from these fields, researchers can develop innovative solutions to complex medical challenges.

The future prospects for Rac-Methyl (1R,3S)-3-(2-chloroacetyl)cyclopentane-1-carboxylate are bright given its promising preclinical data. If subsequent clinical trials confirm its efficacy and safety, this compound could represent a significant advancement in the treatment of various diseases. The ongoing research into this molecule highlights the dynamic nature of pharmaceutical science and the continuous pursuit of better treatments for patients worldwide.